3,3'-Dichloro-2,2'-bis(methoxymethoxy)--1,1'-binaphthalene
Overview
Description
3,3’-Dichloro-2,2’-bis(methoxymethoxy)–1,1’-binaphthalene is a chemical compound with the molecular formula C24H20Cl2O4 . It has a molecular weight of 443.33 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C24H20Cl2O4/c1-27-13-29-23-19 (25)11-15-7-3-5-9-17 (15)21 (23)22-18-10-6-4-8-16 (18)12-20 (26)24 (22)30-14-28-2/h3-12H,13-14H2,1-2H3 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 443.33 . Other physical and chemical properties such as melting point, boiling point, and density are not provided in the search results .Scientific Research Applications
Chiral Bronsted Acid Catalyst
- Application: (R)-3,3′-bis(9-Phenanthryl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate, a derivative of 3,3'-Dichloro-2,2'-bis(methoxymethoxy)--1,1'-binaphthalene, is used as a chiral Bronsted acid catalyst. It is effective in aza Diels-Alder reactions due to its ability to protonate electrophiles (Hu et al., 2012).
Synthetic Strategies in Chiral Intermediate Synthesis
- Application: Different synthetic strategies for chiral intermediates like (S)-3,3'-bis(azidomethyl)-2,2'-bis(methoxymethyl)-1,1'-binaphthalene, a related compound, have been developed. These strategies are crucial for creating chiral building blocks in organic synthesis (Shi et al., 2021).
BINOL Phosphates Synthesis
- Application: The synthesis of chiral phosphoric acids derived from BINOL, which includes modifications of the 3,3'-Dichloro-2,2'-bis(methoxymethoxy)--1,1'-binaphthalene structure, is vital for developing asymmetric catalysts (Wang Zhi-jin, 2014).
Fluorescence Polymer Sensors
- Application: (S)-binaphthalene-based polymer sensors, incorporating structures related to 3,3'-Dichloro-2,2'-bis(methoxymethoxy)--1,1'-binaphthalene, have been developed for direct and visual fluoride ion detection. These sensors exhibit significant fluorescence enhancement in the presence of fluoride ions (Li et al., 2014).
Safety and Hazards
The compound has been classified with the GHS07 pictogram. The hazard statements associated with this compound are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The recommended precautionary statements are P261, P305, P351, and P338 .
properties
IUPAC Name |
3-chloro-1-[3-chloro-2-(methoxymethoxy)naphthalen-1-yl]-2-(methoxymethoxy)naphthalene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20Cl2O4/c1-27-13-29-23-19(25)11-15-7-3-5-9-17(15)21(23)22-18-10-6-4-8-16(18)12-20(26)24(22)30-14-28-2/h3-12H,13-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYLDXLOFDXOWGW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCOC1=C(C2=CC=CC=C2C=C1Cl)C3=C(C(=CC4=CC=CC=C43)Cl)OCOC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20Cl2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3'-Dichloro-2,2'-bis(methoxymethoxy)-(+-)-1,1'-binaphthalene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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